Cas no 22028-81-5 (H-Gly-Ala-Hyp-OH)

• Product Name: H-Gly-Ala-Hyp-OH
• CAS No: 22028-81-5
• MF: C₁₀H₁₇N₃O₅
• MW: 259.259082555771
• MDL: MFCD00237895
• CID: 250395
• PubChem ID: 11902974
• Update Time: 2025-07-21

H-Gly-Ala-Hyp-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline,glycyl-L-alanyl-4-hydroxy-, (4R)-
• Gly-Ala-Hyp
• H-Gly-Ala-Hyp-OH
• H-Gly-Ala-O-Hyp-OH
• CS-0653246
• MFCD00237895
• (2S,4R)-1-[(2S)-2-[(2-aminoacetyl)amino]propanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
• (2S,4R)-1-((S)-2-(2-Aminoacetamido)Propanoyl)-4-hydroxypyrrolidine-2-carboxylic acid
• 22028-81-5
• HY-P4231

• MDL： MFCD00237895
• Inchi： 1S/C10H17N3O5/c1-5(12-8(15)3-11)9(16)13-4-6(14)2-7(13)10(17)18/h5-7,14H,2-4,11H2,1H3,(H,12,15)(H,17,18)/t5-,6+,7-/m0/s1
• InChI Key： KGGYQPXQVMSTRG-XVMARJQXSA-N
• SMILES： O[C@H]1CN(C([C@H](C)NC(CN)=O)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 259.11682065g/mol
• Monoisotopic Mass: 259.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 133Ų

Additional information on H-Gly-Ala-Hyp-OH

Comprehensive Overview of H-Gly-Ala-Hyp-OH (CAS No. 22028-81-5): Structure, Applications, and Research Insights

H-Gly-Ala-Hyp-OH (CAS No. 22028-81-5) is a tripeptide compound composed of glycine (Gly), alanine (Ala), and hydroxyproline (Hyp). This unique sequence is widely studied in biochemistry and pharmaceutical research due to its structural resemblance to collagen fragments, making it a valuable tool for understanding extracellular matrix dynamics. The presence of hydroxyproline—a post-translationally modified amino acid—enhances its stability and biological relevance, particularly in tissue engineering and wound healing applications.

In recent years, the demand for custom peptides like H-Gly-Ala-Hyp-OH has surged, driven by advancements in peptide synthesis technologies and growing interest in bioactive molecules. Researchers frequently search for "H-Gly-Ala-Hyp-OH solubility" or "CAS 22028-81-5 supplier," reflecting its practical utility in laboratories. Its role in modulating collagen biosynthesis has also sparked interest in anti-aging and dermatology research, aligning with consumer trends toward cosmeceuticals and nutraceuticals.

The molecular formula of H-Gly-Ala-Hyp-OH (C₁₀H₁₇N₃O₅) highlights its compact yet functionally diverse structure. Studies emphasize its compatibility with cell culture systems, where it serves as a substrate for enzymes like prolyl hydroxylase. This property is critical for investigations into fibrosis and connective tissue disorders, addressing common search queries such as "peptides for collagen studies."

From a commercial perspective, H-Gly-Ala-Hyp-OH is often sourced for drug discovery pipelines, particularly in osteoporosis and cartilage repair research. Its low toxicity and high purity standards (≥95% by HPLC) make it a preferred choice for in vitro assays. Manufacturers optimize synthesis protocols to meet demands for "GMP-grade peptides," a trending keyword in pharmaceutical forums.

Emerging applications include its use in 3D bioprinting scaffolds, where H-Gly-Ala-Hyp-OH enhances mechanical properties of hydrogels. This aligns with the rise of "organ-on-a-chip" technologies, a hot topic in precision medicine. Additionally, its potential in nutraceutical formulations—often searched alongside "collagen-boosting peptides"—demonstrates crossover appeal between academia and consumer health markets.

Quality control of CAS 22028-81-5 involves rigorous mass spectrometry and NMR verification, ensuring batch-to-batch reproducibility. Storage recommendations (-20°C, lyophilized) are frequently queried, underscoring the need for stable peptide handling protocols. As interest grows in sustainable biomaterials, this compound’s biodegradability further elevates its profile.

In summary, H-Gly-Ala-Hyp-OH bridges fundamental research and translational science, with its versatility reflected in diverse search trends—from "peptide conjugation methods" to "Hyp-containing tripeptides." Ongoing studies continue to uncover novel roles, solidifying its status as a cornerstone in peptide chemistry and regenerative medicine.